Cas no 2169316-72-5 (methyl 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylate)

• Product Name: methyl 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylate
• CAS No: 2169316-72-5
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6077282
• PubChem ID: 136575895
• Update Time: 2025-07-19

methyl 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylate
• EN300-1587463
• 2169316-72-5

• Inchi： 1S/C12H19NO3/c1-15-11(14)12(4-8-16-9-5-12)10-2-6-13-7-3-10/h2,13H,3-9H2,1H3
• InChI Key： ZUZDJQLOLPCYHW-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC)(C2=CCNCC2)CC1

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylate

Research Briefing on Methyl 4-(1,2,3,6-Tetrahydropyridin-4-yl)Oxane-4-Carboxylate (CAS: 2169316-72-5)

Methyl 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylate (CAS: 2169316-72-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrahydropyridine and oxane moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of methyl 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylate involves a multi-step process that includes the condensation of key intermediates under controlled conditions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. The compound's structural features, including its bicyclic framework and ester functionality, contribute to its ability to interact with biological targets, such as neurotransmitter receptors and enzymes involved in CNS pathways.

Pharmacological studies have demonstrated that methyl 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylate exhibits significant activity in modulating dopamine and serotonin receptors, which are critical targets for treating neurological and psychiatric disorders. In vitro assays have shown that the compound has a high affinity for specific receptor subtypes, suggesting its potential as a selective modulator. Additionally, preliminary in vivo studies in animal models have indicated favorable pharmacokinetic properties, including good blood-brain barrier penetration and metabolic stability.

One of the most promising applications of this compound is in the treatment of Parkinson's disease and depression. Its ability to modulate dopaminergic and serotonergic systems without causing significant off-target effects makes it a valuable candidate for further development. Researchers are also investigating its potential as a scaffold for designing derivatives with enhanced efficacy and reduced side effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to optimize its pharmacological profile.

Despite its potential, challenges remain in the development of methyl 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylate as a therapeutic agent. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through preclinical and clinical stages. Ongoing research aims to elucidate its mechanism of action and identify biomarkers for patient stratification in clinical trials.

In conclusion, methyl 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylate (CAS: 2169316-72-5) represents a promising lead compound in the field of CNS drug discovery. Its unique chemical structure and pharmacological properties position it as a potential therapeutic agent for neurological and psychiatric disorders. Continued research and development efforts will be crucial to unlocking its full therapeutic potential and addressing the challenges associated with its clinical translation.